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Compound of Interest

1-(1H-IMIDAZOL-5-YL)-N-
METHYLMETHANAMINE

cat. No.: B1321033

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data for 1-(1H-imidazol-5-yl)-N-methylmethanamine is not
extensively available in public literature. The following protocols and notes are based on the
general chemical properties of imidazole-containing compounds, N-methylated amines, and
standard laboratory procedures.[1][2][3] Researchers should perform small-scale solubility and
stability tests before preparing large-volume stock solutions.

Chemical and Physical Properties

The fundamental properties of 1-(1H-imidazol-5-yl)-N-methylmethanamine are summarized
below. The molecular weight is calculated, while solubility and stability are inferred from
structurally related compounds like imidazole and N-methylimidazole.[2][4][5]
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Property Value Source | Notes
Molecular Formula CsHoN3 -

Molecular Weight 111.15 g/mol Calculated

Appearance Assumed to be a solid at room  Based on similar imidazole

temperature.

compounds.[3]

Inferred Solubility

- DMSO: = 10 mg/mL -
Ethanol: Soluble - Water:
Soluble

Imidazole and its derivatives
are typically soluble in polar
organic solvents and water.[2]
[3][5] pH can affect aqueous
solubility.[3]

Inferred Stability

Stable in solution when stored

properly.

Solutions are generally stable
for years at < -20°C when
protected from light.[4] May be
sensitive to strong acids and

moisture.[6]

pKa (Conjugate Acid)

~7.0 - 7.5 (Estimated)

N-methylimidazole has a
conjugate acid pKa of ~7.4,
slightly more basic than
imidazole (~7.0).[7]

Application Notes: Hypothetical Use in Kinase

Inhibition Assays

Compounds containing an imidazole scaffold are of significant interest in medicinal chemistry

and are components of several FDA-approved drugs.[1] They are known to interact with a wide

variety of biological targets, including enzymes like kinases, making them valuable for drug

discovery research.[1][8][9]

Hypothetical Application: 1-(1H-imidazol-5-yl)-N-methylmethanamine, due to its structural

similarity to known kinase inhibitors, may be investigated as a modulator of protein kinase

signaling pathways, such as the MAPK/ERK pathway, which is often dysregulated in cancer.
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The imidazole ring can participate in hydrogen bonding and coordination with residues in the
ATP-binding pocket of a kinase, potentially leading to competitive inhibition.[10]

In a research setting, a stock solution of this compound would be diluted to final concentrations
(e.g., 0.1 to 100 uM) in cell culture media or kinase assay buffer to assess its biological activity.
Experiments could include:

 In Vitro Kinase Assays: To determine the ICso value against a specific kinase.

» Cell-Based Assays: To measure the effect on cell proliferation, apoptosis, or the
phosphorylation status of downstream target proteins in a relevant cell line.

The workflow for such an experiment would involve preparing the stock solution, creating a
serial dilution series, and then applying these dilutions to the biological system.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution, typically
used for long-term storage and as a source for preparing working solutions.

Safety Precautions:
e Handle the compound in a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and gloves. Related compounds can be irritating to the skin, eyes, and respiratory tract.[2]

o Consult the Material Safety Data Sheet (MSDS) for specific hazard information.
Materials:

e 1-(1H-imidazol-5-yl)-N-methylmethanamine (solid powder)

o Dimethyl sulfoxide (DMSOQO), anhydrous or molecular biology grade

e Analytical balance
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e 1.5 mL or 2.0 mL microcentrifuge tubes (sterile, if for cell-based assays)

o Calibrated micropipettes and sterile tips

Procedure:

o Calculation: Determine the mass of the compound needed to make a 10 mM stock solution.
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o For1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:
o Mass (mg) = 0.010 mol/L x 0.001 L x 111.15 g/mol x 1000 mg/g = 1.11 mg

o Weighing: Carefully weigh out approximately 1.11 mg of the compound and record the exact
mass. Place the powder directly into a pre-labeled microcentrifuge tube.

o Solvent Addition: Based on the actual mass weighed, calculate the precise volume of DMSO
required to achieve a 10 mM concentration.

o Volume (pL) = [Mass (mg) / 111.15 ( g/mol )] / 0.010 (mol/L) x 1,000,000 (uL/L)
o Example: If you weighed 1.20 mg, the required DMSO volume would be 1080 pL.

o Dissolution: Add the calculated volume of DMSO to the tube. Close the cap tightly and vortex
at medium speed for 1-2 minutes until the solid is completely dissolved. If necessary, gentle
warming in a 37°C water bath can aid dissolution.

o Storage:

o Aliquot the stock solution into smaller, single-use volumes (e.g., 20 pL) to avoid repeated
freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C, protected from light. Properly stored, the solution
should be stable for at least 2 years.[4]
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Protocol for Preparing a 100 uM Aqueous Working
Solution

This protocol describes the dilution of the primary DMSO stock for use in aqueous biological
assays.

Materials:

e 10 mM stock solution of the compound in DMSO

o Appropriate aqueous buffer (e.g., PBS, Tris, or cell culture medium)

 Sterile conical tubes or microcentrifuge tubes

Procedure:

e Thawing: Thaw one aliquot of the 10 mM primary stock solution at room temperature.

e Dilution Calculation: To prepare a 100 uM working solution, a 1:100 dilution is required.
o Volume of Stock = (Final Concentration x Final Volume) / Stock Concentration
o To make 1 mL (1000 pL) of 100 uM solution:
o Volume of Stock = (100 uM x 1000 L) / 10,000 uM = 10 L

e Preparation: Add 990 pL of the desired aqueous buffer to a sterile tube. Add 10 uL of the 10
mM DMSO stock to the buffer.

e Mixing: Cap the tube and mix thoroughly by gentle inversion or vortexing. Ensure the final
DMSO concentration is low (<0.1% in this case) to avoid solvent toxicity in cell-based
assays.

o Use: Use the freshly prepared working solution immediately for experiments. Do not store
dilute aqueous solutions for long periods unless stability has been confirmed.

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The following diagrams illustrate the experimental workflow for stock preparation and a
hypothetical biological pathway for the compound's application.
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Caption: Workflow for preparing a 10 mM stock solution.
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Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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